Cas no 1823194-73-5 (1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine)

1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine structure

1823194-73-5 structure

Product Name:1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine

CAS No:1823194-73-5

Molecular Formula:C₉H₇ClF₅N₅O₂

Molecular Weight:347.629197359085

MDL:MFCD29042552

CID:4708739

1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine Properties

Names and Identifiers

- N-{2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl}-N''-nitrouanidine
- (E)-N-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl}-N''-nitroguanidine
- 1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine
- MDL： MFCD29042552
- InChIKey： FKDWGFOCCQNZCZ-UHFFFAOYSA-N
- Inchi： 1S/C9H7ClF5N5O2/c10-5-1-4(9(13,14)15)2-17-6(5)8(11,12)3-18-7(16)19-20(21)22/h1-2H,3H2,(H3,16,18,19)
- SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(CN/C(=N/[N+](=O)[O-])/N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 4
Heavy Atom Count: 22
Complexity: 441
Topological Polar Surface Area: 109

1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Matrix Scientific	167716-1g	N-{2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl}-N''-nitroguanidine	1823194-73-5		1g	$1709.00	2023-09-07

1-[2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoroethyl]-2-nitroguanidine Related Literature

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6. Synthesis and crystal structures of bis(diphenylphosphanyl)methanides of lithium and calcium as well as of their borane adducts†

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8. A high nuclearity mixed valence {Mn32} complex†

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9. Sustainable synthesis routes towards urazole compounds†

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